2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid

• IUPAC Name: 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C5H3F3N2O2S/c6-5(7,8)2-1(3(11)12)13-4(9)10-2/h(H2,9,10)(H,11,12)
• InChI Key: NGMYYADEHCNLGO-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(S1)N)C(F)(F)F)C(=O)O
• Molecular Formula: C5H3F3N2O2S
• DSSTOX Substance ID: DTXSID70371052
• Molecular Weight: 212.15 g/mol
• CAS RN: 239135-55-8

Description

Synthesis Analysis

The synthesis of 2-amino-1,3-thiazole-4-carboxylic acid derivatives has been explored in various studies. A series of these derivatives were designed and synthesized, with their structures confirmed through various spectroscopic methods such as IR, 1H NMR, 13C NMR, and HRMS or elemental analysis . Another study reported the synthesis of 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives from the reaction of aromatic aldehyde with dichloro acetic acid and thiourea . Additionally, a one-step, multi-component reaction was developed for the synthesis of fully substituted 5-amino-4-carboxamidthiazoles, providing rapid access to functionalized thiazoles .

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been a subject of interest. For instance, the crystallographic data of 2-amino-4-(methoxymethyl)thiazole-5-carboxylic acid Me ester revealed two crystallographically independent conformations, which differ by the rotational positions of their methoxymethyl substituents . In another study, molecules of 2-amino-5-trifluoromethyl-1,3,4-thiadiazole were linked by hydrogen bonds into sheets of alternating rings, demonstrating the importance of intermolecular interactions in the solid-state structure .

Chemical Reactions Analysis

The reactivity of thiazole derivatives has been investigated, with studies showing that these compounds can undergo various chemical reactions. For example, thioamides of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid were synthesized and their heterocyclization reactions with bifunctional reagents were studied, leading to the formation of new heterocyclic polycyclic ensembles . The behavior of 5-amino-3-trifluoromethylisoxazole- and -pyrazole-4-carboxylic acids towards electrophiles was also examined, revealing different reaction outcomes such as diacylation and cyclization .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-amino-1,3-thiazole-4-carboxylic acid derivatives have been evaluated, particularly in terms of their biological activities. Preliminary bioassays indicated that these compounds exhibited good fungicidal activity, and some showed significant activity against Tobacco Mosaic Virus (TMV) in vivo . The antibacterial study of new 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives also contributed to the understanding of their potential as pharmacologically active compounds .

Scientific Research Applications

Synthesis and Biological Activities

2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid and its derivatives have been extensively explored for their synthesis and biological activities. A notable study by Fengyun et al. (2015) demonstrated the design and synthesis of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. These compounds exhibited significant fungicidal and antivirus activities. Specifically, some compounds showed over 50% activity against six tested fungi and good activity against Tobacco Mosaic Virus (TMV) in various models (Li Fengyun et al., 2015).

Crystallography and Structural Analysis

Kennedy et al. (1999) focused on the synthesis and structure of methyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate, a related compound. This study provided detailed crystallographic data and highlighted the importance of hydrogen bonding involving the amine hydrogen atoms (A. Kennedy et al., 1999).

Design of Constrained Heterocyclic γ-Amino Acids

The work of Mathieu et al. (2015) presented a novel approach to synthesizing 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which are valuable for mimicking protein secondary structures. This research offered a versatile chemical route to orthogonally protected ATCs, demonstrating the compound's potential in protein design (L. Mathieu et al., 2015).

Antimicrobial Applications

Stanchev et al. (1999) synthesized various thiazole and oxazole-containing amino acids and peptides, demonstrating moderate antibacterial activity against a range of bacteria, fungi, and yeast. This research underscores the antimicrobial potential of thiazole-based compounds (M. Stanchev et al., 1999).

Synthesis Techniques

Boy and Guernon (2005) explored the synthesis of ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs, highlighting the Michael-like addition strategy. This study provides insights into the synthetic techniques applicable to thiazole derivatives (Kenneth M. Boy & J. Guernon, 2005).

Safety and Hazards

The safety data sheet (SDS) for 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid can be found online. It’s always important to handle chemical compounds with care and use appropriate personal protective equipment.

Future Directions

2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid can be used as an intermediate in the synthesis of various bioactive molecules and pesticides. Therefore, future research may focus on exploring its potential applications in medicinal chemistry and agriculture.

Q & A

Q1: How effective was 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid as an ionophore compared to other tested compounds in the study?

A1: While the research investigated 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid (L2) as a potential ionophore for Cu(II) ion detection, it was not found to be the most effective among the tested compounds. The study [] concluded that 2-acetamido-4-(2-hydroxyphenyl)thiazole (L1) exhibited superior potentiometric performance characteristics compared to L2 and ethyl 2-amino-4,5,6,7-tetrahydrobenzo[d]thiazole-6-carboxylate (L3). This finding led the researchers to focus on L1 for further development of the Cu(II) ion sensor.